![molecular formula C6H12ClN B2469027 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride CAS No. 637739-97-0](/img/structure/B2469027.png)
1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride
Overview
Description
1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride is a chemical compound with the CAS Number: 637739-97-0 . It has a molecular weight of 133.62 and its IUPAC name is 1-methyl-2-azabicyclo[2.1.1]hexane hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of 2-azabicyclo[2.1.1]hexane hydrochloride, a related compound, involves an intramolecular displacement of a primary alkyl chloride with a tert-butylsulfinamide to forge the [2.1.1]-bicyclic ring system . A similar approach might be used for the synthesis of 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride.Molecular Structure Analysis
The InChI code for 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride is 1S/C6H11N.ClH/c1-6-2-5(3-6)4-7-6;/h5,7H,2-4H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride is a powder that is stored at room temperature . Its molecular weight is 133.62 .Scientific Research Applications
Synthesis and Chemical Properties
Batchwise Preparation : 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride was prepared in a batchwise, multigram process. The key step in this synthesis involves an intramolecular displacement to form the [2.1.1]-bicyclic ring system (Liao et al., 2016).
Novel Syntheses and Reactions : Various novel syntheses of 2-azabicyclo[2.1.1]hexanes, including modifications and rearrangements, have been developed, showcasing the compound's versatility and potential in creating new derivatives (Krow et al., 2001), (Krow et al., 2004).
Synthetic Routes for Derivatives : Synthetic routes for creating 1-azabicyclo[3.1.0]hexane-3-ene derivatives and other similar structures have been established, demonstrating the adaptability of this class of compounds in creating diverse structures (Ghorbani et al., 2016).
Potential Biological Applications
Ligands for Receptors : The structural modifications of the 2-azabicyclo[2.1.1]hexane ring system have been explored for creating potential nicotinic acetylcholine receptor ligands, indicating its relevance in neuroscience and pharmacology (Malpass et al., 2003).
Role in Novel Opioid Ligands : A novel class of opioid ligands with a core of azabicyclo[3.1.0]hexane has been designed, showcasing the potential of this compound in developing new treatments for conditions such as pruritus (Lunn et al., 2011).
Applications in Natural Product Synthesis : The 1-azabicyclo[3.1.0]hexane ring has been identified as a key moiety in natural products with activities against various biological targets, emphasizing its importance in biosynthesis and natural product chemistry (Kurosawa et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
The mode of action of 1-Methyl-2-azabicyclo[21It is known that the compound is a versatile electrophile in a ring-opening reaction with various types of nucleophiles . .
Pharmacokinetics
The pharmacokinetic properties of 1-Methyl-2-azabicyclo[21As such, the impact of these properties on the compound’s bioavailability is currently unknown .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride is not well-studied. Factors such as temperature, pH, and the presence of other chemicals could potentially affect its action. The compound is known to be stable at room temperature .
properties
IUPAC Name |
1-methyl-2-azabicyclo[2.1.1]hexane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c1-6-2-5(3-6)4-7-6;/h5,7H,2-4H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVYZBYHXGOEHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C1)CN2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-azabicyclo[2.1.1]hexane hydrochloride | |
CAS RN |
637739-97-0 |
Source
|
| Record name | 1-methyl-2-azabicyclo[2.1.1]hexane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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